Cas no 64697-40-1 (1-Methyl-3-octylimidazolium chloride)

• Product Name: 1-Methyl-3-octylimidazolium chloride
• CAS No: 64697-40-1
• MF: C₁₂H₂₃ClN₂
• MW: 230.777422189713
• MDL: MFCD03095432
• CID: 501137
• PubChem ID: 87561103
• Update Time: 2025-04-19

1-Methyl-3-octylimidazolium chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-n-octylimidazolium Chloride
• 1H-Imidazolium,1-methyl-3-octyl-, chloride (1:1)
• 1-methyl-3-octylimidazol-1-ium,chloride
• 1-OCTYL-3-METHYLIMIDAZOLIUM CHLORIDE
• 3-Methyl-1-Octylimidazolium Chloride
• 1-Methyl-3-octyliMidazoliuM chloride
• OMIMCl
• DSSTox_CID_27849
• DSSTox_RID_82602
• DSSTox_GSID_47873
• KSC491C7J
• OXFBEEDAZHXDHB-UHFFFAOYSA-M
• Tox21_200135
• 3-methyl-1-octylimidazole, chloride
• NSC747264
• 1-methyl-3-octyl imidazolium chloride
• 1-methyl-3-octyl-1h-imidazolium chloride
• NSC-747264
• 1H-Imidazolium, 1-methyl-3-octyl-, chloride
• M2062
• Q27131046
• 1-methyl-3-octyl-imidazolium chloride
• 1-Methyl-3-octylimidazolium chloride, >=97.0% (HPLC)
• SY033840
• NCGC00257689-01
• MFCD03095432
• AS-40007
• CS-W012955
• AKOS015898334
• CAS-64697-40-1
• 3-methyl-1-octyl-1H-imidazol-3-ium chloride
• UNII-7R6C755MN6
• SCHEMBL193010
• DTXSID5047873
• 1H-Imidazolium, 1-methyl-3-octyl-, chloride (1:1)
• 1H-Imidazolium, 3-methyl-1-octyl-, chloride (1:1)
• DTXCID1027849
• 64697-40-1
• 7R6C755MN6
• 3-METHYL-1-OCTYLIMIDAZOLIUM CHLORIDE [OMIm]Cl
• AKOS015833172
• 1-Methyl-3-octylimidazoliumchloride
• C12H23ClN2
• CHEMBL593110
• Q-102708
• CHEBI:61342
• 1-Methyl-3-octyl-imidazol-3-ium chloride
• 1-methyl-3-octyl-1H-imidazol-3-ium chloride
• 1-methyl-3-octylimidazol-1-ium;chloride
• 1-Methyl-3-octylimidazolium chloride

• MDL： MFCD03095432
• Inchi： 1S/C12H23N2.ClH/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;/h10-12H,3-9H2,1-2H3;1H/q+1;/p-1
• InChI Key： OXFBEEDAZHXDHB-UHFFFAOYSA-M
• SMILES： [Cl-].N1(C=C[N+](C)=C1)CCCCCCCC

Computed Properties

• Exact Mass: 230.15500
• Monoisotopic Mass: 230.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: Not available
• Density: 1.01 g/mL at 20 °C(lit.)
• Melting Point: 12°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: n20/D 1.505-1.515
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 8.81000
• LogP: -0.32290
• Solubility: Not available
• Vapor Pressure: No data available
• Sensitiveness: Moisture Sensitive

1-Methyl-3-octylimidazolium chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds